N-(4-acetylphenyl)oxolane-2-carboxamide

• Molecular Formula: C13H15NO3
• Molecular Weight: 233.26 g/mol
• IUPAC Name: N-(4-acetylphenyl)oxolane-2-carboxamide
• InChI: InChI=1S/C13H15NO3/c1-9(15)10-4-6-11(7-5-10)14-13(16)12-3-2-8-17-12/h4-7,12H,2-3,8H2,1H3,(H,14,16)
• InChI Key: JKCKIMJFFGXHTG-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)NC(=O)C2CCCO2
• solubility: >35 [ug/mL] (The mean of the results at pH 7.4)

Description

N-(4-acetylphenyl)oxolane-2-carboxamide: is a chemical compound with a molecular formula of C13H15NO3 It is characterized by the presence of an oxolane ring attached to a carboxamide group, with an acetylphenyl substituent

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of N-(4-acetylphenyl)oxolane-2-carboxamide typically involves the reaction of 4-acetylphenylamine with oxolane-2-carboxylic acid. The reaction is carried out in the presence of a coupling agent such as N,N’-dicyclohexylcarbodiimide (DCC) and a catalyst like 4-dimethylaminopyridine (DMAP). The reaction conditions usually involve stirring the reactants in an appropriate solvent, such as dichloromethane, at room temperature for several hours.

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, potentially involving continuous flow reactors and automated systems to ensure consistent production.

Chemical Reactions Analysis

Types of Reactions: N-(4-acetylphenyl)oxolane-2-carboxamide can undergo various chemical reactions, including:

Oxidation: The acetyl group can be oxidized to form a carboxylic acid derivative.

Reduction: The oxolane ring can be reduced to form a tetrahydrofuran derivative.

Substitution: The acetyl group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions:

Oxidation: Reagents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) in acidic conditions.

Reduction: Reagents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4).

Substitution: Nucleophiles such as amines or thiols in the presence of a base like sodium hydroxide (NaOH).

Major Products:

Oxidation: Formation of N-(4-carboxyphenyl)oxolane-2-carboxamide.

Reduction: Formation of N-(4-acetylphenyl)tetrahydrofuran-2-carboxamide.

Substitution: Formation of various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

Chemistry: N-(4-acetylphenyl)oxolane-2-carboxamide is used as an intermediate in the synthesis of more complex molecules. It serves as a building block in organic synthesis, enabling the construction of diverse chemical structures.

Biology: In biological research, this compound is studied for its potential interactions with biological macromolecules. It may be used in the design of enzyme inhibitors or as a ligand in receptor binding studies.

Medicine: this compound has potential applications in medicinal chemistry. It may be explored for its pharmacological properties, including anti-inflammatory, analgesic, or antimicrobial activities.

Industry: In the industrial sector, this compound can be used in the development of new materials or as a precursor in the synthesis of specialty chemicals.

Mechanism of Action

The mechanism of action of N-(4-acetylphenyl)oxolane-2-carboxamide involves its interaction with specific molecular targets. The acetylphenyl group may interact with hydrophobic pockets in proteins, while the oxolane ring can form hydrogen bonds with amino acid residues. These interactions can modulate the activity of enzymes or receptors, leading to the compound’s biological effects.

Comparison with Similar Compounds

• N-(4-acetamidophenyl)oxolane-2-carboxamide
• N-(4-acetylphenyl)-6-methylpyridine-2-carboxamide
• N-(4-acetylphenyl)quinoline-3-carboxamide

Comparison: N-(4-acetylphenyl)oxolane-2-carboxamide is unique due to the presence of the oxolane ring, which imparts specific chemical and biological properties. Compared to similar compounds, it may exhibit different reactivity and binding affinities, making it a valuable compound for various applications.